![molecular formula C20H18N4O3S B215634 methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-ethyl-4-oxoquinazoline-7-carboxylate](/img/structure/B215634.png)
methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-ethyl-4-oxoquinazoline-7-carboxylate
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Overview
Description
Methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-ethyl-4-oxoquinazoline-7-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in several scientific studies.
Mechanism of Action
The mechanism of action of methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-ethyl-4-oxoquinazoline-7-carboxylate is not fully understood. However, it has been proposed that this compound inhibits the activity of certain enzymes and proteins that are involved in cell growth and proliferation. It has also been suggested that this compound induces apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, fungi, and bacteria. It has also been shown to induce apoptosis in cancer cells. In addition, this compound has been reported to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-ethyl-4-oxoquinazoline-7-carboxylate in lab experiments include its potential applications in medicinal chemistry, its ability to inhibit the growth of cancer cells, fungi, and bacteria, and its anti-inflammatory and antioxidant properties. However, the limitations of using this compound in lab experiments include the lack of understanding of its mechanism of action and the need for further research to determine its safety and efficacy.
Future Directions
There are several future directions for the research on methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-ethyl-4-oxoquinazoline-7-carboxylate. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its pharmacokinetics and pharmacodynamics to determine its safety and efficacy in vivo. Additionally, there is a need to develop more efficient and cost-effective synthesis methods for this compound. Finally, the potential applications of this compound in the treatment of various diseases should be explored further.
Synthesis Methods
Methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-ethyl-4-oxoquinazoline-7-carboxylate can be synthesized using several methods. One of the most commonly used methods involves the condensation of 2-(1H-benzimidazol-2-ylmethylsulfanyl)aniline with ethyl 2-(4-oxo-3-ethylquinazolin-7-yl)acetate in the presence of a catalyst. The resulting product is then treated with methyl chloroformate to obtain the final product.
Scientific Research Applications
Methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-ethyl-4-oxoquinazoline-7-carboxylate has shown potential applications in medicinal chemistry. It has been reported to have anticancer, antifungal, and antibacterial properties. Several studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. It has also been shown to inhibit the growth of various fungi and bacteria.
properties
Molecular Formula |
C20H18N4O3S |
---|---|
Molecular Weight |
394.4 g/mol |
IUPAC Name |
methyl 2-(1H-benzimidazol-2-ylmethylsulfanyl)-3-ethyl-4-oxoquinazoline-7-carboxylate |
InChI |
InChI=1S/C20H18N4O3S/c1-3-24-18(25)13-9-8-12(19(26)27-2)10-16(13)23-20(24)28-11-17-21-14-6-4-5-7-15(14)22-17/h4-10H,3,11H2,1-2H3,(H,21,22) |
InChI Key |
GIRRDQPPHNZKIS-UHFFFAOYSA-N |
SMILES |
CCN1C(=O)C2=C(C=C(C=C2)C(=O)OC)N=C1SCC3=NC4=CC=CC=C4N3 |
Canonical SMILES |
CCN1C(=O)C2=C(C=C(C=C2)C(=O)OC)N=C1SCC3=NC4=CC=CC=C4N3 |
Origin of Product |
United States |
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